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Chemical Identity and Profile

Agarospirol is a key sesquiterpenoid compound found in agarwood, known for its distinct aromatic

properties and potential therapeutic applications. Its chemical profile is characterized as follows:

Chemical Formula: C₁₅H₂₆O

Molecular Weight: 222.3663 g/mol
CAS Registry Number: 1460-73-7

IUPAC Name: 2-((2R,5R,10R)-6,10-Dimethylspiro[4.5]dec-6-en-2-yl)propan-2-ol
Structure Classification: Agarospirane-type sesquiterpenoid [1] [2]

This compound features a characteristic spiro[4.5]decane core structure, which contributes to its three-

dimensional complexity and presents unique challenges for analytical characterization and synthesis.

Analytical Methods and Techniques

Gas Chromatography-Mass Spectrometry (GC-MS)

Protocol for Agarospirol Analysis in Agarwood Oil

Sample Preparation
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Obtain agarwood oil samples through hydrodistillation or supercritical CO₂ extraction methods

Dilute samples in appropriate organic solvents (e.g., hexane or dichloromethane) to concentrations of
1-10 mg/mL

Filter through 0.22μm PTFE membrane to remove particulate matter

GC-MS Parameters

Column: Equity-5 or equivalent (30m × 0.25mm ID, 0.25μm film thickness)

Injector Temperature: 250°C
Oven Program: 60°C (hold 2 min), ramp to 280°C at 5°C/min, hold 10 min

Carrier Gas: Helium, constant flow 1.0 mL/min
Injection Volume: 1μL, split ratio 10:1

Mass Spectrometer: Electron impact ionization at 70eV
Ion Source Temperature: 230°C

Mass Scan Range: 40-500 m/z [3] [4]

Identification

Agarospirol typically elutes at approximately 21.9 minutes under these conditions

Identification is confirmed by comparison with authentic standards and library spectra (NIST14)
Characteristic mass fragments include m/z 222 (M⁺), 207, 204, 189, 161, and 121 [2] [4]

Preparative GC for Isolation

For isolation of pure agarospirol for use as analytical standard:

Concentrate agarwood oil extract

Use preparative GC system with fraction collection capability
Confirm purity of collected fractions by analytical GC-MS

Further verify structure by NMR spectroscopy (¹H NMR, ¹³C NMR, 2D experiments) [4]

Quantitative Analysis and Profiling

Concentration Ranges in Natural Sources

Table 1: Agarospirol Content in Various Agarwood Sources
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Source Material Origin
Agarospirol
Content (%)

Extraction
Method

Reference

Aquilaria malaccensis
(fungus-infected)

Melaka,

Malaysia

3.12 Hydrodistillation [4]

Aquilaria malaccensis
(fungus-infected)

Pahang,

Malaysia

3.54 Hydrodistillation [4]

Aquilaria malaccensis
(fungus-infected)

Kelantan A,

Malaysia

3.36 Hydrodistillation [4]

Aquilaria malaccensis
(fungus-infected)

Kelantan B,

Malaysia

2.26 Hydrodistillation [4]

Aquilaria sinensis
(biological inoculation)

Cultivated 0.5-2.5* Various [2]

Aquilaria sinensis
(chemical induction)

Cultivated 0.5-2.5* Various [2]

Aquilaria sinensis
(wounding by axe)

Cultivated 0.5-2.5* Various [2]

*Relative percentage based on peak area in GC-MS analysis; exact values vary based on induction method

and tree age.

Method Validation Parameters

For quantitative analysis of agarospirol:

Linearity: Prepare calibration curve using authentic standard (0.1-100 μg/mL)

Precision: Repeatability (RSD < 5%) and intermediate precision (RSD < 10%)
Accuracy: Spike recovery studies (85-115%)

Limit of Detection: Typically 0.01-0.05 μg/mL by GC-MS
Limit of Quantification: Typically 0.05-0.1 μg/mL by GC-MS
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Pharmacological Significance and Biomarker
Applications

Agarospirol serves as an important chemical marker for several applications:

Quality Assessment: Agarospirol presence and concentration correlate with agarwood oil quality
and authenticity [3] [4]

Pharmacological Research: As a principal sesquiterpenoid in agarwood, agarospirol contributes to
the observed anti-inflammatory and neuroprotective effects of agarwood essential oil [5] [6]

Geographical Tracing: Variation in agarospirol content across different sources suggests potential
for geographical origin authentication [4]

Experimental Workflow for Comprehensive Analysis

The following diagram illustrates the complete workflow for agarospirol analysis from sample preparation

to data interpretation:
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Troubleshooting and Technical Notes
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Peak Broadening: Ensure proper inlet liner and column maintenance; check for active sites

Retention Time Shift: Monitor column condition and carrier gas flow regularity
Identification Uncertainty: Use multiple confirmation methods including retention index matching

and mass spectral interpretation
Quantification Variability: Include internal standards (e.g., tetradecane or hexadecane for GC-MS)

to normalize analytical response

Conclusion

Agarospirol represents a chemically significant and pharmacologically relevant marker compound in

agarwood analysis. The protocols and application notes provided herein offer researchers a comprehensive

framework for the identification, quantification, and profiling of agarospirol across various agarwood

sources. These methods support quality assessment, authentication, and pharmacological studies of

agarwood-derived materials in both research and development settings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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